N,2,3-Trimethylquinoxaline-6-sulfonamide

• IUPAC Name: N,2,3-trimethylquinoxaline-6-sulfonamide
• InChI: InChI=1S/C11H13N3O2S/c1-7-8(2)14-11-6-9(17(15,16)12-3)4-5-10(11)13-7/h4-6,12H,1-3H3
• InChI Key: BKTSBAOOCPRYML-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C2C=C(C=CC2=N1)S(=O)(=O)NC)C
• Molecular Formula: C11H13N3O2S
• Molecular Weight: 251.31 g/mol

Description

Synthesis Analysis

While specific synthesis methods for “N,2,3-Trimethylquinoxaline-6-sulfonamide” are not available, sulfonimidates, a related class of compounds, have been synthesized from sulfur (II), sulfur (IV), and sulfur (VI) reagents.

Molecular Structure Analysis

Sulfonimidates, which may be structurally similar to “N,2,3-Trimethylquinoxaline-6-sulfonamide”, are sulfur (VI) species bearing a tetrahedral sulfur center, with four different groups attached.

Chemical Reactions Analysis

Sulfonimidates have been utilized as precursors for polymers, sulfoximine, and sulfonimidamide drug candidates, and as alkyl transfer reagents. They have found uses as alkyl transfer reagents to acids, alcohols, and phenols.

Scientific Research Applications

Environmental Impact and Detection

• Environmental Monitoring and Detection : Studies have highlighted the presence of sulfonamides, a class to which N,2,3-Trimethylquinoxaline-6-sulfonamide belongs, in the environment. For example, sulfonamides have been found in animal manure and soils, indicating their widespread use and potential environmental impact. Techniques like LC-MS/MS are employed for the detection and quantification of these compounds in various environmental matrices, reflecting the growing concern over their environmental fate and potential to contribute to antibiotic resistance (Martínez-Carballo et al., 2007) (Martínez-Carballo et al., 2007).

Analytical and Detection Methods

• Analytical Methods for Food Safety : Sulfonamides, including compounds similar to N,2,3-Trimethylquinoxaline-6-sulfonamide, are analyzed in food products to ensure safety and compliance with regulations. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has been employed for the determination of sulfonamides and related compounds in chicken, fish muscle, and eggs, showcasing the importance of monitoring these substances to prevent potential health risks (Forti et al., 2004) (Forti et al., 2004).

Environmental Degradation and Treatment

• Environmental Degradation and Water Treatment : The presence of sulfonamides, including derivatives of N,2,3-Trimethylquinoxaline-6-sulfonamide, in water bodies is a significant concern. Studies have investigated the degradation of these compounds, such as sulfaquinoxaline, through processes like ozonation and photodegradation, to understand their behavior in water treatment systems and natural environments. Understanding the degradation pathways and by-products is crucial for assessing the environmental impact and developing effective treatment strategies (Urbano et al., 2017; Nassar et al., 2018) (Urbano et al., 2017); (Nassar et al., 2018).

Future Directions

Quinoxaline sulfonamides, which may include “N,2,3-Trimethylquinoxaline-6-sulfonamide”, have been the subject of extensive research due to their wide range of physicochemical and biological activities. They have potential for future development as therapeutic agents against a wide variety of diseases.